molecular formula C16H17NO3S B2467413 N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide CAS No. 131979-73-2

N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide

Cat. No. B2467413
CAS RN: 131979-73-2
M. Wt: 303.38
InChI Key: GYIMAAOCKRVUQH-BMRADRMJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide is a useful research compound. Its molecular formula is C16H17NO3S and its molecular weight is 303.38. The purity is usually 95%.
BenchChem offers high-quality N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

A study by Küçükgüzel et al. (2013) focused on the synthesis and characterization of derivatives related to N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide. These derivatives were explored for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The findings revealed that certain compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain. Additionally, modest inhibition of HCV NS5B RdRp activity was observed in some compounds (Küçükgüzel et al., 2013).

Antitumor and Anticancer Activity

Tomorowicz et al. (2020) synthesized novel derivatives and evaluated their antitumor effects. They found significant cytotoxic activity and selectivity against various cancer cell lines, including colon, breast, and cervical cancer. Additionally, the study involved QSAR (Quantitative Structure–Activity Relationships) studies for these compounds (Tomorowicz et al., 2020).

Antimicrobial and Insecticidal Activity

In research by Konovalova et al. (2020), derivatives of N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide displayed significant biological activities, including insecticidal activity against house flies and rice weevils. They also demonstrated anti-nematode activity, reducing gall formation on cucumber roots (Konovalova et al., 2020).

Photodynamic Therapy Application

Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives substituted with N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide groups. These compounds exhibited good fluorescence properties and high singlet oxygen quantum yield, making them potential candidates for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Corrosion Inhibition

Mostfa et al. (2020) investigated a derivative as a corrosion inhibitor for mild steel in an acidic environment. The study revealed high inhibition efficiency, suggesting its utility in industrial applications (Mostfa et al., 2020).

Other Applications

Additional studies explore the use of derivatives in various applications, including molecular structure synthesis, antiproliferative activity against tumor cell lines, and as precatalysts in chemical reactions. These studies contribute to the understanding of the versatility and potential of N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide in scientific research (Sławiński et al., 2012), (Motavallizadeh et al., 2014), (Ruff et al., 2016).

properties

IUPAC Name

(NE)-N-(2-methyl-4-oxo-5-propan-2-ylcyclohexa-2,5-dien-1-ylidene)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17NO3S/c1-11(2)14-10-15(12(3)9-16(14)18)17-21(19,20)13-7-5-4-6-8-13/h4-11H,1-3H3/b17-15+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYIMAAOCKRVUQH-BMRADRMJSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)C(=CC1=NS(=O)(=O)C2=CC=CC=C2)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC\1=CC(=O)C(=C/C1=N\S(=O)(=O)C2=CC=CC=C2)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1E)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.